Cas no 7407-59-2 (2-methylbut-2-enedioic acid)

2-methylbut-2-enedioic acid structure
2-methylbut-2-enedioic acid structure
Product Name:2-methylbut-2-enedioic acid
CAS No:7407-59-2
Molecular Formula:C5H6O4
Molecular Weight:C5H6O4
MDL:MFCD00002653
CID:862406
PubChem ID:638129

2-methylbut-2-enedioic acid Properties

Names and Identifiers

    • citraconic acid
    • 2-methyl-2-butenedioic acid
    • 2-methylbut-2-enedioic acid
    • Kyselina mesakonovaMethylfumaric acid
    • FT-0628231
    • 7407-59-2
    • NS00082008
    • Citronic acid; Methylfumaric acid
    • AKOS033199661
    • SY051520
    • DTXSID20862046
    • MFCD00002653
    • FT-0623952
    • MDL： MFCD00002653
    • InChIKey： HNEGQIOMVPPMNR-UHFFFAOYSA-N
    • Inchi： InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h2H,1H3,(H,6,7)(H,8,9)
    • SMILES： CC(=CC(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 130.02658
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 130.027
  • Heavy Atom Count: 9
  • Complexity: 168
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • PSA: 74.6
  • Boiling Point: 336.6°Cat760mmHg
  • Flash Point: 171.5°C
  • Density: 1.387

2-methylbut-2-enedioic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01JGLL-50mg
(Z)-2-methylbut-2-enedioic acid
 7407-59-2 90%
50mg
 $87.00 2024-04-21
Enamine
EN300-19991-0.1g
2-methylbut-2-enedioic acid
 7407-59-2 90%
0.1g
 $31.0 2023-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1439530-100mg
2-Methylfumaric acid
 7407-59-2 98%
100mg
 ￥775.00 2024-07-28

2-methylbut-2-enedioic acid Synthesis

Synthetic Circuit 1

7407-59-2 7407-59-2
85030-56-4 85030-56-4
Reaction Conditions
1.1 Reagents: Water
Reference
Synthesis and pH-dependent hydrolysis profiles of mono- and dialkyl substituted maleamic acids
Su, Shan; et al, Organic & Biomolecular Chemistry, 2017, 15(39), 8384-8392

Synthetic Circuit 2

616-02-4 616-02-4
85030-56-4 85030-56-4
7407-59-2 7407-59-2
85030-56-4 85030-56-4
Reaction Conditions
1.1 Solvents: Dichloromethane ;  24 h, 30 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Water
Reference
Synthesis and pH-dependent hydrolysis profiles of mono- and dialkyl substituted maleamic acids
Su, Shan; et al, Organic & Biomolecular Chemistry, 2017, 15(39), 8384-8392

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